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Compound of Interest

Compound Name: 2-Amino-2-(p-tolyl)acetic acid

Cat. No.: B078038 Get Quote

Technical Support Center: 2-Amino-2-(p-
tolyl)acetic acid
Welcome to the Technical Support Center for 2-Amino-2-(p-tolyl)acetic acid. This resource is

intended for researchers, scientists, and drug development professionals to address common

questions and challenges regarding the stability of this compound in solution.

Disclaimer: Specific stability data for 2-Amino-2-(p-tolyl)acetic acid is limited in publicly

available literature. The information provided here is based on general principles of amino acid

chemistry, and data from structurally similar molecules. It is strongly recommended to perform

compound-specific stability studies for your particular application.

Troubleshooting Guide
This guide addresses specific issues you may encounter during the preparation, storage, and

analysis of 2-Amino-2-(p-tolyl)acetic acid solutions.

Troubleshooting & Optimization

Check Availability & Pricing
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Issue Potential Cause Recommended Action

Precipitation or cloudiness in

the solution upon preparation

or storage.

Poor Solubility: The compound

has limited solubility in neutral

aqueous solutions. Cayman

Chemical notes it is only

slightly soluble in acetonitrile

(0.1-1 mg/ml). The solubility of

amino acids is also pH-

dependent.

Adjust pH: For aqueous

solutions, consider adjusting

the pH. Acidic conditions (e.g.,

pH 1-3) may improve solubility

by protonating the amine

group. Basic conditions (e.g.,

pH 9-12) may also increase

solubility. Use Co-solvents:

Consider using a minimal

amount of an organic co-

solvent like methanol or

ethanol in aqueous solutions.

Temperature Effects: Low

temperatures can decrease

solubility, leading to

precipitation.

If storing solutions at low

temperatures, ensure the

concentration is below the

saturation point at that

temperature. Before use, allow

the solution to warm to room

temperature and ensure all

precipitate has redissolved.

pH Shift: The pH of the

solution may have changed

over time due to interaction

with the container or

atmospheric CO2.

Re-verify the pH of the solution

and adjust as necessary.

Consider using a buffer system

to maintain a stable pH.

**Loss of potency or

appearance
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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